Cas no 2229544-96-9 (3-hydroxy-3-4-(pentafluoroethyl)phenylpropanenitrile)

• Product Name: 3-hydroxy-3-4-(pentafluoroethyl)phenylpropanenitrile
• CAS No: 2229544-96-9
• MF: C₁₁H₈F₅NO
• MW: 265.179340362549
• CID: 6030070
• PubChem ID: 165683584
• Update Time: 2025-06-14

3-hydroxy-3-4-(pentafluoroethyl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-4-(pentafluoroethyl)phenylpropanenitrile
• EN300-1974267
• 2229544-96-9
• 3-hydroxy-3-[4-(pentafluoroethyl)phenyl]propanenitrile

• Inchi： 1S/C11H8F5NO/c12-10(13,11(14,15)16)8-3-1-7(2-4-8)9(18)5-6-17/h1-4,9,18H,5H2
• InChI Key： YOPZWPJCFPHNTC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)C(CC#N)O)F

Computed Properties

• Exact Mass: 265.05260469g/mol
• Monoisotopic Mass: 265.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44Ų

Additional information on 3-hydroxy-3-4-(pentafluoroethyl)phenylpropanenitrile

Recent Advances in the Study of 3-hydroxy-3-4-(pentafluoroethyl)phenylpropanenitrile (CAS: 2229544-96-9)

3-hydroxy-3-4-(pentafluoroethyl)phenylpropanenitrile (CAS: 2229544-96-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pentafluoroethyl group and hydroxy-nitrile moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-hydroxy-3-4-(pentafluoroethyl)phenylpropanenitrile exhibits high selectivity and efficacy in targeting enzymes involved in inflammatory and metabolic disorders. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's binding affinity and inhibitory kinetics, revealing its potential as a lead candidate for novel therapeutics.

Further investigations have explored the compound's pharmacokinetic profile and safety parameters. A recent preclinical study highlighted its favorable bioavailability and low toxicity in animal models, suggesting a promising therapeutic window. These findings are particularly relevant for the development of treatments for chronic conditions such as diabetes and autoimmune diseases, where long-term drug administration is required.

In addition to its therapeutic potential, the synthetic pathways for 3-hydroxy-3-4-(pentafluoroethyl)phenylpropanenitrile have been optimized to enhance yield and purity. A 2024 study in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, which could facilitate large-scale production for clinical trials and eventual commercialization. This advancement addresses one of the critical challenges in translating laboratory discoveries into marketable drugs.

The compound's unique chemical structure also opens avenues for structural modification and derivative development. Researchers have begun exploring analogs of 3-hydroxy-3-4-(pentafluoroethyl)phenylpropanenitrile to further improve its pharmacological properties. Early results indicate that minor modifications to the hydroxy-nitrile group can significantly enhance its bioactivity and reduce off-target effects, paving the way for next-generation therapeutics.

In conclusion, the recent studies on 3-hydroxy-3-4-(pentafluoroethyl)phenylpropanenitrile (CAS: 2229544-96-9) underscore its potential as a versatile and impactful molecule in drug discovery. Its demonstrated efficacy, safety, and synthetic accessibility make it a compelling candidate for further research and development. As the field progresses, continued exploration of its mechanisms and applications will likely yield even more groundbreaking discoveries.